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Compound of Interest

Compound Name: CD-lll

Cat. No.: B7854124

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for the
chemical compound commonly known as CD-IIl. The information is intended for use in
research and development settings where this compound is handled.

CD-lll, chemically identified as N-[2-(4-amino-N-ethyl-3-
methylanilino)ethyl]methanesulfonamide sesquisulfate monohydrate, is primarily used as a
color developing agent in photographic processes.[1][2] While its primary application is in
chemical processing, its handling requires careful attention to safety due to its potential health
hazards.

Chemical and Physical Properties

A summary of the key chemical and physical properties of CD-lll is presented in the table
below. This information is crucial for understanding its behavior under various laboratory

conditions.
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Property

Value

Source

Chemical Name

N-[2-(4-amino-N-ethyl-3-
methylanilino)ethyllmethanesul
fonamide sesquisulfate

monohydrate

[1]

CD-3, Kodak Color Developing

Synonyms Agent CD-3 [11[3]
CAS Number 25646-71-3 [1]14][5]
Molecular Formula C24H48N60O16Ss [1]
Molecular Weight 836.97 g/mol [1]
Appearance Crystalline powder [6]
Melting Point 168 - 169°C [4]
Flash Point 229°C [4]
Boiling Point 455°C at 760mmHg [4]
Density 1.204 g/cm3 [4]

Toxicological Data and Hazard Summary

CD-lll is classified as hazardous under the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals.[2] The primary routes of exposure are inhalation,

ingestion, and skin or eye contact. The table below summarizes the known toxicological

information and hazard classifications.
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Hazard

. Statement GHS Category Source
Classification
Acute Oral Toxicity Harmful if swallowed Category 4 [2][6]
Skin o

_ o Causes skin irritation Category 2 [71[8]
Corrosion/Irritation
Serious Eye Causes serious eye

o L Category 1/2A [61[71[8]

Damage/Irritation irritation

. o May cause an allergic
Skin Sensitization ] ) Category 1 [2]
skin reaction

_ o May cause respiratory
Respiratory Irritation S - [7]
irritation

Specific Target Organ May cause damage to

[7](8]

Toxicity organs (kidney, liver)
Aquatic Hazard Very toxic to aquatic
] Category 1 [2]
(Acute) life
_ Very toxic to aquatic
Aquatic Hazard (Long- ) )
life with long lasting Category 1 [2]

term)
effects

Acute Toxicity Data: There is limited publicly available quantitative data on the acute toxicity of
CD-IIl. One safety data sheet indicates an acute toxicity estimate (ATE) for an oral LD50 in rats
of >5000 mg/kg for a mixture containing the compound.[8] However, another source for a
related compound suggests an oral LD50 of 500.1 mg/kg.[6] Given this discrepancy and the
GHS classification of "Harmful if swallowed," a cautious approach is warranted.

Experimental Protocols and Handling Procedures

Due to the hazardous nature of CD-IIl, strict adherence to safety protocols is mandatory. The
following sections detail the recommended procedures for handling, personal protective
equipment, and emergency measures.

Personal Protective Equipment (PPE)
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Arisk assessment should be conducted before handling CD-lll to determine the appropriate

level of PPE. The following are general recommendations:

Eye Protection: Wear chemical safety goggles or a face shield that meets EN166 or OSHA's
29 CFR 1910.133 standards.[9]

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber) that are impervious to
the substance.

Skin and Body Protection: Wear a lab coat, and in cases of potential significant exposure,
consider additional protective clothing to prevent skin contact.[9]

Respiratory Protection: If handling the powder or creating dust, use a NIOSH-approved
respirator with an appropriate particulate filter.[9] All work should be conducted in a well-
ventilated area, preferably within a chemical fume hood.[9]

Handling and Storage

Handling: Avoid breathing dust, vapor, mist, or gas.[9] Do not get in eyes, on skin, or on
clothing. Wash hands thoroughly after handling.[6] Do not eat, drink, or smoke in areas
where the chemical is handled.[7]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[4] Keep
away from incompatible materials such as strong oxidizing agents.[7]

First Aid Measures

In case of eye contact: Immediately rinse with plenty of water, also under the eyelids, for at
least 15 minutes. Remove contact lenses if present and easy to do. Continue rinsing and
seek immediate medical attention.[6]

In case of skin contact: Wash off immediately with plenty of soap and water. If skin irritation
or an allergic reaction occurs, seek medical advice.[8]

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention if symptoms persist.[3]
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« If swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a poison center or
doctor if you feel unwell.[6]

Spills and Disposal

o Spills: For small spills of the solid, carefully sweep up and place in a suitable container for
disposal. Avoid generating dust. For larger spills, follow emergency procedures and use
appropriate PPE.

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[6] Do not allow the substance to enter
drains or waterways due to its high aquatic toxicity.[2]

Signaling Pathways and Mechanism of Action

As of the date of this guide, there is no available scientific literature detailing the biological
mechanism of action or the specific cellular signaling pathways affected by CD-lll in a
toxicological context. Its known mechanism is related to its function in photographic
development, where it reduces silver halide to metallic silver and, in its oxidized form, reacts
with color couplers to form dyes.[1] The observed organ toxicity (kidney and liver) suggests
potential interference with cellular processes, but further research is needed to elucidate these
pathways.

Visualizations

The following diagrams illustrate key logical and experimental workflows relevant to the safe
handling of CD-III.
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Hazard Identification & Risk Assessment

Review Safety Data Sheet (SDS)

:

Identify Chemical Hazards
(Toxicity, Irritation, Sensitization)

Assess Potential Exposure Routes
(Inhalation, Dermal, Ingestion)

;

Engineering Controls
(Fume Hood, Ventilation)

Safe Handling & Emergency Preparedness

Safe Chemical Handling

i

Emergency Preparedness
(Spill Kit, Eyewash, Shower)

Click to download full resolution via product page

Caption: Logical workflow for hazard identification and implementation of control measures for
CD-lIL.
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Caption: General experimental workflow for the safe handling of CD-lll in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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